Cas no 1807505-33-4 (N3-PEG4-TFP)

• Product Name: N3-PEG4-TFP
• CAS No: 1807505-33-4
• MF: C₁₇H₂₁F₄N₃O₆
• MW: 439.358758687973
• CID: 4740577
• PubChem ID: 77078323
• Update Time: 2025-10-28

N3-PEG4-TFP Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6-Tetrafluorophenyl 1-azido-3,6,9,12-tetraoxapentadecan-15-oate
• SCHEMBL25834670
• BP-21869
• GS-9433
• DTXSID301115732
• Propanoic acid, 3-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy]-, 2,3,5,6-tetrafluorophenyl ester
• 1807505-33-4
• (2,3,5,6-tetrafluorophenyl) 3-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy]propanoate
• Azido-PEG4-TFP ester
• N3-PEG4-TFP

• Inchi： 1S/C17H21F4N3O6/c18-12-11-13(19)16(21)17(15(12)20)30-14(25)1-3-26-5-7-28-9-10-29-8-6-27-4-2-23-24-22/h11H,1-10H2
• InChI Key： AGVABWOMXXXMSG-UHFFFAOYSA-N
• SMILES： C(COCCOCCOCCOCCC(=O)OC1C(F)=C(F)C=C(F)C=1F)N=[N+]=[N-]

Computed Properties

• Exact Mass: 439.13664805g/mol
• Monoisotopic Mass: 439.13664805g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 30
• Rotatable Bond Count: 17
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 77.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on N3-PEG4-TFP

N3-PEG4-TFP (CAS No. 1807505-33-4): A Versatile Click Chemistry Reagent for Bioconjugation and Drug Discovery

In the rapidly evolving field of bioconjugation and pharmaceutical research, N3-PEG4-TFP (CAS No. 1807505-33-4) has emerged as a critical reagent for click chemistry applications. This compound, featuring an azide (N3) group and a tetrafluorophenyl (TFP) ester linked by a polyethylene glycol (PEG4) spacer, is widely utilized for site-specific labeling, protein modification, and drug delivery system development. Its unique structure enables efficient coupling with alkyne-containing molecules via copper-catalyzed azide-alkyne cycloaddition (CuAAC), making it a cornerstone in modern biomedical research.

The growing demand for precision medicine and targeted therapies has propelled the popularity of N3-PEG4-TFP. Researchers frequently search for terms like "N3-PEG4-TFP solubility", "N3-PEG4-TFP stability", and "N3-PEG4-TFP conjugation protocol", reflecting its practical challenges and applications. Unlike traditional crosslinkers, this reagent offers water solubility due to its PEG backbone, addressing a key limitation in biological assays. Recent studies highlight its role in ADC (antibody-drug conjugate) development, where controlled payload attachment is critical for efficacy and safety.

From a synthetic chemistry perspective, N3-PEG4-TFP (CAS 1807505-33-4) exemplifies the convergence of modular design and functional versatility. The TFP ester moiety reacts selectively with primary amines under mild conditions, minimizing side reactions—a feature often queried as "TFP ester vs. NHS ester reactivity" in scientific forums. Meanwhile, the PEG4 linker balances hydrophilicity and steric flexibility, a topic explored in searches like "optimal PEG length for bioconjugation". These attributes make it indispensable for proteomics workflows, particularly in mass spectrometry-based studies requiring high labeling efficiency.

Innovations in nanotechnology have further expanded the utility of N3-PEG4-TFP. Its compatibility with nanoparticle functionalization answers trending queries such as "click chemistry for nano-drug carriers". The compound’s pH stability (pH 6–8) and storage conditions (−20°C, anhydrous) are frequently discussed in protocol optimization, aligning with the industry’s focus on reproducibility. Notably, its low cytotoxicity profile makes it suitable for live-cell imaging, a hot topic in cancer research and immunotherapy development.

As the scientific community prioritizes green chemistry, N3-PEG4-TFP stands out for its atom-efficient reactions and reduced waste generation—addressing searches like "sustainable bioconjugation methods". Its applications extend to diagnostic probe design, where users seek "azide-PEG reagents for fluorescence tagging". With rigorous QC standards (≥95% purity by HPLC), this reagent meets the demands of GMP-compliant production, a critical factor for translational research.

In summary, N3-PEG4-TFP (CAS 1807505-33-4) bridges fundamental science and industrial applications through its multifunctional architecture. By addressing common technical pain points—such as "avoiding azide reduction in CuAAC" or "PEG4 spacer effects on binding affinity"—it continues to inspire innovations across drug discovery, material science, and molecular diagnostics. Its SEO-optimized relevance is evident in trending keywords like "N3-PEG4-TFP supplier" and "click chemistry toolkit 2024", underscoring its enduring impact.